Cas no 954663-60-6 (2,4-dimethoxy-N-2-(propane-1-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide)

• Product Name: 2,4-dimethoxy-N-2-(propane-1-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide
• CAS No: 954663-60-6
• MF: C₂₁H₂₆N₂O₅S
• MW: 418.506544589996
• CID: 6293712
• PubChem ID: 16931053
• Update Time: 2025-06-03

2,4-dimethoxy-N-2-(propane-1-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethoxy-N-2-(propane-1-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide
• F2391-1080
• 2,4-dimethoxy-N-(2-propylsulfonyl-3,4-dihydro-1H-isoquinolin-7-yl)benzamide
• AKOS024645694
• 2,4-dimethoxy-N-[2-(propane-1-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl]benzamide
• 954663-60-6
• 2,4-dimethoxy-N-(2-(propylsulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)benzamide

• Inchi： 1S/C21H26N2O5S/c1-4-11-29(25,26)23-10-9-15-5-6-17(12-16(15)14-23)22-21(24)19-8-7-18(27-2)13-20(19)28-3/h5-8,12-13H,4,9-11,14H2,1-3H3,(H,22,24)
• InChI Key： ICUBNEIUQTXHMX-UHFFFAOYSA-N
• SMILES： S(CCC)(N1CC2C=C(C=CC=2CC1)NC(C1C=CC(=CC=1OC)OC)=O)(=O)=O

Computed Properties

• Exact Mass: 418.15624311g/mol
• Monoisotopic Mass: 418.15624311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 93.3Ų

Additional information on 2,4-dimethoxy-N-2-(propane-1-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide

Comprehensive Overview of 2,4-Dimethoxy-N-2-(propane-1-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide (CAS No. 954663-60-6)

The compound 2,4-dimethoxy-N-2-(propane-1-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide (CAS No. 954663-60-6) is a sophisticated organic molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its unique structural features, including the tetrahydroisoquinoline core and sulfonyl moiety, make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its ability to interact with specific protein targets.

In recent years, the demand for novel small-molecule inhibitors and bioactive compounds has surged, driven by advancements in drug discovery and personalized medicine. The 2,4-dimethoxy-N-2-(propane-1-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide stands out due to its structural versatility and pharmacokinetic properties. Its benzamide and dimethoxy groups contribute to its solubility and binding affinity, which are critical for drug development. This compound is often discussed in the context of kinase inhibition and neuroprotective agents, aligning with current trends in targeting neurodegenerative diseases and cancer.

The synthesis of CAS No. 954663-60-6 involves multi-step organic reactions, including sulfonylation and amide coupling, which are well-documented in peer-reviewed journals. Its molecular weight and logP value suggest favorable drug-like characteristics, making it a subject of interest for high-throughput screening (HTS) campaigns. Additionally, its metabolic stability and toxicity profile are under investigation, as these factors are pivotal for clinical translation.

From an industrial perspective, 2,4-dimethoxy-N-2-(propane-1-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide is often explored for its scalability and cost-effective production. The pharmaceutical industry is keen on optimizing its synthesis to meet the growing demand for precision medicine solutions. Furthermore, its potential as a lead compound for orphan diseases has sparked collaborations between academia and biotech firms.

In the realm of computational chemistry, this compound is frequently modeled to predict its binding modes and interaction energies with biological targets. Tools like molecular docking and quantitative structure-activity relationship (QSAR) analyses are employed to refine its therapeutic potential. Such approaches are integral to modern drug design, especially in the era of artificial intelligence-driven discovery.

Environmental and regulatory considerations also play a role in the development of CAS No. 954663-60-6. Its biodegradability and ecotoxicological impact are assessed to ensure compliance with global green chemistry standards. This aligns with the increasing focus on sustainable pharmaceuticals and eco-friendly synthesis methods.

In summary, 2,4-dimethoxy-N-2-(propane-1-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide represents a compelling case study in the intersection of chemical innovation and biomedical research. Its multifaceted applications, from drug discovery to material science, underscore its importance in contemporary scientific discourse. As research progresses, this compound is poised to contribute significantly to the next generation of therapeutic agents and biochemical tools.